Cas no 2137544-67-1 (ethyl 5-(1-cyclopropylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(1-cyclopropylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 2137544-67-1
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6303681
• PubChem ID: 165953308
• Update Time: 2025-05-26

ethyl 5-(1-cyclopropylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(1-cyclopropylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate
• 2137544-67-1
• EN300-1120467

• Inchi： 1S/C11H14N2O3/c1-2-15-9(14)8-12-10(16-13-8)11(5-6-11)7-3-4-7/h7H,2-6H2,1H3
• InChI Key： QPNKLONGADUURG-UHFFFAOYSA-N
• SMILES： O1C(C2(CC2)C2CC2)=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.2Ų

Additional information on ethyl 5-(1-cyclopropylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate

Ethyl 5-(1-Cyclopropylcyclopropyl)-1,2,4-Oxadiazole-3-Carboxylate: A Comprehensive Overview

Ethyl 5-(1-cyclopropylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2137544-67-1) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropyl group with an oxadiazole ring system. The oxadiazole moiety is a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom, making it a valuable component in various chemical applications. The cyclopropyl group adds further complexity and reactivity to the molecule, enhancing its potential for use in advanced chemical systems.

Recent studies have highlighted the importance of ethyl 5-(1-cyclopropylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate in the development of novel materials for electronic applications. Researchers have explored its ability to act as a precursor for the synthesis of high-performance polymers and organic semiconductors. The compound's ability to undergo controlled polymerization under specific conditions has opened new avenues for the creation of materials with tailored electronic properties. This has significant implications for the field of flexible electronics, where lightweight and efficient materials are highly sought after.

In addition to its role in materials science, ethyl 5-(1-cyclopropylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate has also been investigated for its potential in drug discovery. The oxadiazole ring system is known to exhibit bioactivity in various biological assays, making it a promising candidate for the development of new pharmaceutical agents. Recent research has focused on its ability to modulate cellular pathways involved in inflammation and oxidative stress. Preliminary results suggest that this compound may possess anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes.

The synthesis of ethyl 5-(1-cyclopropylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent functionalization of the molecule with the cyclopropyl group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications.

One of the most exciting developments involving this compound is its application in sustainable chemistry. Scientists have explored its use as a catalyst in asymmetric synthesis reactions, where it has demonstrated remarkable selectivity and efficiency. This has led to the development of new methodologies for synthesizing complex organic molecules with high enantioselectivity. Such advancements are critical for reducing waste and improving the sustainability of chemical manufacturing processes.

Furthermore, ethyl 5-(1-cyclopropylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate has been studied for its role in energy storage systems. Its unique electronic properties make it a candidate for use in next-generation batteries and supercapacitors. Researchers have investigated its ability to act as an electrolyte additive or as a component in electrode materials. Initial findings indicate that it could significantly enhance the performance and longevity of these devices.

In conclusion, ethyl 5-(1-cyclopropylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2137544-67-1) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure enables it to serve as a building block for advanced materials, a lead compound in drug discovery efforts, and a catalyst in sustainable chemical processes. As research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in shaping future technological advancements.